6-Amino-5-methoxypyridin-3-ol

• CAS No.: 1105933-56-9
• Molecular Formula: C6H8N2O2
• Molecular Weight: 140.14 g/mol
• IUPAC Name: 6-amino-5-methoxypyridin-3-ol
• InChI: InChI=1S/C6H8N2O2/c1-10-5-2-4(9)3-8-6(5)7/h2-3,9H,1H3,(H2,7,8)
• InChI Key: ZKTGLHZVXZHNOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(N=CC(=C1)O)N

Description

6-Amino-5-methoxypyridin-3-ol is a pyridine derivative characterized by a hydroxyl group at position 3, an amino group at position 6, and a methoxy group at position 5. This substitution pattern confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical research.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key analogs and their substituent patterns:

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications	Reference(s)
6-Amino-5-methoxypyridin-3-ol	-OH (3), -NH₂ (6), -OCH₃ (5)	C₆H₈N₂O₂	140.14*	Target compound; potential bioactive core	N/A
5-Methoxypyridin-3-ol	-OH (3), -OCH₃ (5)	C₆H₇NO₂	125.12	Lacks amino group; simpler structure
6-Amino-5-methylpyridin-3-ol	-OH (3), -NH₂ (6), -CH₃ (5)	C₆H₈N₂O	124.14	Methyl vs. methoxy; altered lipophilicity
6-Methoxy-5-methylpyridin-3-amine	-NH₂ (3), -OCH₃ (6), -CH₃ (5)	C₇H₁₀N₂O	138.17	Positional isomer; methyl-methoxy combo
2-Aminopyridin-3-ol	-OH (3), -NH₂ (2)	C₅H₆N₂O	110.11	Positional isomer; distinct H-bonding
6-Iodo-5-methoxypyridin-3-ol	-OH (3), -I (6), -OCH₃ (5)	C₆H₆INO₂	235.03	Halogenated analog; potential radiolabel

*Calculated based on analogous compounds.

Key Observations:

• Electronic Effects : Methoxy (-OCH₃) is electron-donating, enhancing ring electron density compared to methyl (-CH₃) . This may influence reactivity in electrophilic substitutions.
• Positional Isomerism: The amino group at position 6 (vs.
• Halogen Substitution : Iodo analogs (e.g., 6-Iodo-5-methoxypyridin-3-ol) may be used in radiopharmaceuticals or as synthetic intermediates .